5-Fluoro-2,3-dihydrobenzofuran-3-acetic Acid

• Molecular Formula: C10H9FO3
• Molecular Weight: 196.17 g/mol
• IUPAC Name: 2-(5-fluoro-2,3-dihydro-1-benzofuran-3-yl)acetic acid
• InChI: InChI=1S/C10H9FO3/c11-7-1-2-9-8(4-7)6(5-14-9)3-10(12)13/h1-2,4,6H,3,5H2,(H,12,13)
• InChI Key: ZFEDFWPVCOMBKM-UHFFFAOYSA-N
• Canonical SMILES: C1C(C2=C(O1)C=CC(=C2)F)CC(=O)O

Description

5-Fluoro-2,3-dihydrobenzofuran-3-acetic Acid is a chemical compound with the molecular formula C10H9FO3 and a molecular weight of 196.18 g/mol .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-Fluoro-2,3-dihydrobenzofuran-3-acetic Acid can be achieved through several methods. One common approach involves the hydrogenation of 5-fluorobenzofuran in the presence of a palladium catalyst on activated carbon in acetic acid under high pressure . This reaction typically requires 12 hours to complete.

Industrial Production Methods

Industrial production methods for this compound are not well-documented in the literature. the general principles of large-scale organic synthesis, such as optimizing reaction conditions, using cost-effective reagents, and ensuring high yield and purity, would apply.

Chemical Reactions Analysis

Types of Reactions

5-Fluoro-2,3-dihydrobenzofuran-3-acetic Acid can undergo various chemical reactions, including:

Oxidation: This reaction can introduce additional functional groups or modify existing ones.

Reduction: This reaction can reduce double bonds or other functional groups.

Substitution: This reaction can replace one functional group with another.

Common Reagents and Conditions

Common reagents used in these reactions include hydrogen gas for reduction, oxidizing agents like potassium permanganate for oxidation, and various nucleophiles for substitution reactions .

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation might yield carboxylic acids or ketones, while reduction could produce alcohols or alkanes.

Scientific Research Applications

5-Fluoro-2,3-dihydrobenzofuran-3-acetic Acid has several scientific research applications:

Chemistry: It serves as a building block for the synthesis of more complex molecules.

Biology: It is used in studies related to its biological activity and potential therapeutic effects.

Industry: It can be used in the production of specialty chemicals and pharmaceutical intermediates.

Mechanism of Action

The mechanism of action of 5-Fluoro-2,3-dihydrobenzofuran-3-acetic Acid involves its interaction with specific molecular targets and pathways. While detailed studies on its mechanism are limited, benzofuran derivatives are known to exhibit various biological activities by interacting with enzymes, receptors, and other biomolecules .

Comparison with Similar Compounds

Similar Compounds

• 2,3-Dihydrobenzofuran-5-acetic Acid
• (2,3-dihydrobenzofuran-5-yl)oxo-acetic acid ethyl ester

Uniqueness

5-Fluoro-2,3-dihydrobenzofuran-3-acetic Acid is unique due to the presence of the fluorine atom, which can significantly influence its chemical properties and biological activities. This fluorine substitution can enhance the compound’s stability, lipophilicity, and ability to interact with biological targets .